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Introduction

PFI-3 is a potent and selective, cell-permeable chemical probe that targets the bromodomains
of the SWI/SNF (SWItch/Sucrose Non-Fermentable) family of chromatin remodeling
complexes.[1][2] Specifically, it inhibits the bromodomains of SMARCA2 (BRM), SMARCA4
(BRG1), and Polybromo-1 (PB1/BAF180), with a dissociation constant (Kd) of approximately 89
nM for SMARCAZ2/4.[1] By binding to the acetyl-lysine binding pockets of these bromodomains,
PFI-3 displaces the BAF complex from chromatin, thereby modulating gene expression.[3] This
activity makes PFI-3 a valuable tool for investigating the role of the SWI/SNF complex in
various biological processes, including stem cell differentiation and cancer biology.[1][3]

It is important to note that while both PFI-3's targets and Bromodomain and PHD Finger
Containing Protein 1 (BRPF1) are bromodomain-containing proteins involved in chromatin
regulation, they belong to different protein complexes. PFI-3 selectively inhibits components of
the BAF (SWI/SNF) complex, whereas BRPFL1 is a core component of the MOZ/MORF histone
acetyltransferase (HAT) complex. Current scientific literature does not indicate that PFI-3
directly inhibits BRPFL1.

Data Presentation
Table 1: PFI-3 Solubility
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Solvent Concentration Remarks

Sonication may be required.

Use of fresh, anhydrous

DMSO =>15.15 mg/mL DMSO is recommended as
hygroscopic DMSO can impact
solubility.[4]

Gentle warming and sonication

Ethanol =>2.97 mg/mL )
may be required.

DMF 25 mg/mL

DMSO:PBS (pH 7.2) (1:5) 0.15 mg/mL

Water Insoluble

Table 2: PFI-3 Stability and Storage

Form Storage Temperature Stability
Solid (Powder) -20°C = 4 years[1]
Stock Solution (in DMSO) -20°C 1 year
-80°C 2 years

Note: For optimal results, it is recommended to prepare fresh working solutions for in vivo
experiments on the day of use.[1] Aliquoting stock solutions is advised to avoid repeated
freeze-thaw cycles.[1]

Experimental Protocols
Protocol 1: Preparation of PFI-3 Stock Solution (10 mM
in DMSO)

Materials:
e PFI-3 powder (MW: 321.37 g/mol )

e Anhydrous Dimethyl Sulfoxide (DMSO)
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 Sterile microcentrifuge tubes
Procedure:
 Allow the PFI-3 vial to equilibrate to room temperature before opening.

o Weigh out the desired amount of PFI-3 powder. For example, to prepare 1 mL of a 10 mM
stock solution, use 3.21 mg of PFI-3.

o Add the appropriate volume of anhydrous DMSO to the PFI-3 powder.
» Vortex and/or sonicate the solution until the PFI-3 is completely dissolved.

» Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize
freeze-thaw cycles.

¢ Store the aliquots at -20°C or -80°C as indicated in Table 2.

Protocol 2: Preparation of PFI-3 Working Solution for In
Vitro Cell-Based Assays

Materials:

e PFI-3 stock solution (e.g., 10 mM in DMSO)

o Appropriate cell culture medium

Procedure:

e Thaw an aliquot of the PFI-3 stock solution at room temperature.

 Dilute the stock solution to the desired final concentration in pre-warmed cell culture
medium. For example, to prepare a 10 uM working solution from a 10 mM stock, perform a
1:1000 dilution.

» Mix the working solution thoroughly by gentle inversion or pipetting before adding it to the
cells.
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o Ensure the final DMSO concentration in the cell culture is at a non-toxic level (typically <
0.1%). A vehicle control (medium with the same final concentration of DMSQO) should be
included in the experiment.

Typical Concentrations for Cell-Based Assays:

» Concentrations for cell-based assays can range from 1 uM to 10 pM, depending on the cell
type and experimental endpoint.[1]

Protocol 3: Formulation of PFI-3 for In Vivo Animal
Studies

Materials:

PFI-3 powder

DMSO

PEG300

Tween-80

Saline (0.9% NacCl)

Corn Oil
Procedure for a Clear Solution Formulation:
¢ Prepare a stock solution of PFI-3 in DMSO.

o To prepare the final formulation, add the solvents sequentially in the following volumetric
ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1] For example, to prepare
1 mL of the vehicle, mix 100 pL of DMSO, 400 puL of PEG300, 50 pL of Tween-80, and 450
pL of Saline.

o Add the PFI-3 stock solution to the vehicle to achieve the desired final concentration. A
solubility of = 2.25 mg/mL can be achieved with this formulation.[1]
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e Mix thoroughly until a clear solution is obtained. Gentle heating and/or sonication can aid
dissolution.

 Itis recommended to use this formulation on the same day it is prepared.
Procedure for a Corn Oil-Based Formulation:
e Prepare a stock solution of PFI-3 in DMSO.

o To prepare the final formulation, add the solvents sequentially in the following volumetric
ratio: 10% DMSO and 90% Corn Oil.

o Add the PFI-3 stock solution to the corn oil to achieve the desired final concentration. A
solubility of = 2.25 mg/mL can be achieved with this formulation.

e Mix thoroughly until a clear solution is obtained.

 Itis recommended to use this formulation on the same day it is prepared.

Mandatory Visualizations
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PFI-3 Mechanism of Action
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Caption: PFI-3 inhibits the BAF complex by binding to bromodomains.
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General Workflow for PFI-3 in Cell-Based Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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